Cas no 2274-42-2 (Methylsulfonylacetonitrile)
Methylsulfonylacetonitrile (MSAN) is a versatile organic compound with the molecular formula C₄H₇NO₂S, featuring both sulfonyl and nitrile functional groups. This high-purity reagent is widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research due to its excellent reactivity as a building block. Its sulfonyl group enhances electrophilic properties, while the nitrile moiety facilitates nucleophilic additions and cyclization reactions. MSAN exhibits good thermal stability and solubility in common organic solvents, making it suitable for diverse reaction conditions. The compound is particularly valued in heterocyclic chemistry for constructing pyridine, pyrimidine, and thiazole derivatives. Strict quality control ensures batch-to-batch consistency, with typical purity ≥98% by HPLC analysis. Proper handling requires standard nitrile safety precautions.
Methylsulfonylacetonitrile structure
Product Name:Methylsulfonylacetonitrile
CAS No:2274-42-2
MF:C3H5NO2S
MW:119.142299413681
MDL:MFCD00014743
CID:84222
PubChem ID:75283
Update Time:2025-07-02
Methylsulfonylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Methylsulfonylacetonitrile
- Methanesulphonylacetonitrile
- Methylsulphonylacetonitrile
- Methanesulfonylacetonitrile
- (Methylsulfonyl)acetonitrile
- 2-methylsulfonylacetonitrile
- 2-(Methylsulfonyl)acetonitrile
- 2-(methylsulfonyl)ethanenitrile
- 2-(metylsulfonyl)acetonitrile
- 2-methanesulfonylacetonitrile
- Cyanomethylsulfonylmethane
- Mesylacetonitrile
- methanesulphonyl-acetonitrile
- methylsulfonyl-cyanomethane
- Acetonitrile,(methylsulfonyl)- (7CI,8CI,9CI)
- (Methanesulphonyl)acetonitrile
- NSC 207832
- Acetonitrile, (methylsulfonyl)-
- Cyanomethyl methyl sulphone
- FOTRKCAZUSJCQD-UHFFFAOYSA-N
- NSC207832
- methylsulfonylacetonitril
- EN300-16459
- CHEBI:32444
- A878456
- M0667
- SCHEMBL48038
- H5U7X5ZYL7
- (Methylsulfonyl)acetonitrile, 97%
- methanesulfonyl-acetonitrile
- EINECS 218-888-5
- 2274-42-2
- CHEMBL4468738
- Z55928823
- Q27114943
- methylsulfonyl acetonitrile
- DTXSID40177280
- Acetonitrile,2-(methylsulfonyl)-
- CS-0038940
- AKOS001060631
- NS00027253
- UNII-H5U7X5ZYL7
- SY044684
- (Methylsulphonyl)acetonitrile
- ?METHYLSULFONYLACETONITRILE
- ACETONITRILE, 2-(METHYLSULFONYL)-
- STR01981
- MFCD00014743
- alpha-methylsulfonylacetonitrile
- (methanesulfonyl)acetonitrile
- J-014839
- FT-0628293
- InChI=1/C3H5NO2S/c1-7(5,6)3-2-4/h3H2,1H
- 5-BROMO-2,3-DIHYDROBENZO[B]FURAN-7-SULFONYLCHLORIDE
- Methylsulfonylacetonitrile; Methanesulphonylacetonitrile; Methylsulphonylacetonitrile; Methanesulfonylacetonitrile;2-(Methylsulfonyl)acetonitrile
- NSC-207832
- 2-(Methylsulphonyl)acetonitrile
- Methanesulfonylacetonitrile,98+%
- Methanesulphonylacetonitrile,98+%
- Methylsulfonylacetonitrile, 98+%
- Methylsufonylacetonitrile
- ALBB-022893
- DTXCID1099771
- STL135860
- DB-045979
- cyanomethyl methyl sulphone;(methylsulphonyl)acetonitrile;
-
- MDL： MFCD00014743
- Inchi： 1S/C3H5NO2S/c1-7(5,6)3-2-4/h3H2,1H3
- InChI Key： FOTRKCAZUSJCQD-UHFFFAOYSA-N
- SMILES： S(C)(CC#N)(=O)=O
- BRN： 969929
Computed Properties
- Exact Mass: 119.00400
- Monoisotopic Mass: 119.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.4
- Topological Polar Surface Area: 66.3
Experimental Properties
- Color/Form: White crystals
- Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 82.0 to 86.0 deg-C
- Boiling Point: 360.6°Cat760mmHg
- Flash Point: 171.9°C
- Refractive Index: 1.446
- Solubility: Soluble (120 g/l) (25 º C),
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 66.31000
- LogP: 0.63538
- Solubility: Soluble
Methylsulfonylacetonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：UN 3439 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S22-S26-S36
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
Methylsulfonylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methylsulfonylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 003503-1g |
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2274-42-2 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07205-25g |
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2274-42-2 | 98% | 1g |
¥239.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07205-5g |
2-(Methylsulfonyl)acetonitrile |
2274-42-2 | 98% | 5g |
¥59.0 | 2024-07-18 | |
| ChemScence | CS-0038940-5g |
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$21.0 | 2022-04-27 | ||
| ChemScence | CS-0038940-10g |
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$37.0 | 2022-04-27 | ||
| ChemScence | CS-0038940-25g |
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| ChemScence | CS-0038940-100g |
2-(Methylsulfonyl)acetonitrile |
2274-42-2 | 100g |
$252.0 | 2022-04-27 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 184365-5G |
Methylsulfonylacetonitrile |
2274-42-2 | 97% | 5G |
878.22 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 184365-25G |
Methylsulfonylacetonitrile |
2274-42-2 | 25g |
¥2240.16 | 2023-12-10 |
Methylsulfonylacetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2274-42-2)Methylsulfonylacetonitrile
Order Number:A878456
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:57
Price ($):203.0
Email:sales@amadischem.com
Methylsulfonylacetonitrile Related Literature
-
Yuvaraj Dommaraju,Shruti Bora,Dipak Prajapati Org. Biomol. Chem. 2015 13 9181
-
Alex B. Wood,Joseph R. A. Kincaid,Bruce H. Lipshutz Green Chem. 2022 24 2853
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2274-42-2)Methylsulfonylacetonitrile
Purity:99%
Quantity:100g
Price ($):203.0